2-(cyclopentylthio)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[(4-hydroxyoxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C13H23NO3S/c15-12(9-18-11-3-1-2-4-11)14-10-13(16)5-7-17-8-6-13/h11,16H,1-10H2,(H,14,15)
• InChI Key: PEHMPSLODTTWCU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2(CCOCC2)O
• Molecular Formula: C13H23NO3S
• Molecular Weight: 273.39 g/mol

Description

2-(cyclopentylthio)-N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)acetamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound is a derivative of thioacetamide and has been synthesized through various methods.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Novel Coordination Complexes : Research includes the synthesis and characterization of pyrazole-acetamide derivatives, with focus on their coordination with Co(II) and Cu(II) ions. This involves the study of hydrogen bonding in the self-assembly process and their antioxidant activities (Chkirate et al., 2019).

Antimicrobial Agents

• Synthesis of Antimicrobial Agents : Studies have been conducted on synthesizing new heterocyclic compounds, incorporating sulfamoyl moieties, aiming to use them as antimicrobial agents. These compounds are evaluated for their in vitro antibacterial and antifungal activities, showing promising results (Darwish et al., 2014).

Crystal Structures and Computational Studies

• Crystal Structure Analysis : New compounds including acetamide derivatives are synthesized and characterized using X-ray diffraction, theoretical parameters calculation through DFT, and Hirshfeld surface analysis. This research provides insights into their crystal packing and potential interactions (Sebhaoui et al., 2020).

Flavouring Substance Evaluation

• Flavouring Group Evaluation : There's an evaluation of certain flavouring substances like acetamide derivatives, focusing on their implications for human health. This includes assessing their safety for use in food and beverage applications, based on dietary exposure and toxicological studies (Younes et al., 2018).

Chemoselective Acetylation and Antimalarial Drugs

• Chemoselective Acetylation for Antimalarial Drugs : Research involves chemoselective monoacetylation of amino groups in certain compounds using catalysts like Novozym 435. This process is significant for the synthesis of intermediates in the natural synthesis of antimalarial drugs (Magadum & Yadav, 2018).